molecular formula C13H21NO2 B6216719 rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate CAS No. 2742623-90-9

rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate

Cat. No. B6216719
CAS RN: 2742623-90-9
M. Wt: 223.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate, also known as rac-TBAT, is a synthetic organic compound with a unique three-dimensional structure that is of interest to researchers in the field of medicinal chemistry. Rac-TBAT has been studied for its potential applications in the synthesis of various drugs, as well as its effects on biochemical and physiological processes.

Scientific Research Applications

Rac-TBAT has been studied for its potential applications in the synthesis of various drugs. The compound has been studied for its ability to act as a catalyst in the synthesis of drugs, as well as its ability to act as a precursor molecule in the synthesis of other drugs. In addition, rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate has been studied for its potential applications in the treatment of various diseases and conditions, including cancer and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate is not yet fully understood. However, it is believed that rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and cyclooxygenase-3 (COX-3). In addition, rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate may act as a modulator of various biochemical and physiological processes, such as inflammation and cell proliferation.
Biochemical and Physiological Effects
Rac-TBAT has been studied for its effects on biochemical and physiological processes. The compound has been shown to inhibit the activity of certain enzymes, such as COX-2 and COX-3, which are involved in the regulation of inflammation. In addition, rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate has been shown to modulate the activity of various other enzymes, including phospholipase A2 and 5-lipoxygenase. Rac-TBAT has also been shown to modulate the expression of certain genes, such as those involved in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

Rac-TBAT is a useful compound for laboratory experiments due to its high yield and short reaction time. In addition, the compound is relatively inexpensive and easy to obtain. However, rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate is not suitable for use in humans due to its potential toxicity.

Future Directions

Rac-TBAT has potential applications in the synthesis of various drugs and the treatment of various diseases and conditions. Future research should focus on further elucidating the mechanism of action of rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate and its effects on biochemical and physiological processes. In addition, future research should focus on exploring the potential applications of rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate in the treatment of various diseases and conditions, as well as the development of new drugs based on rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate.

Synthesis Methods

Rac-TBAT can be synthesized by a method known as the Ugi four-component reaction, which involves the combination of an amine, an aldehyde, an acid, and an isocyanide. This method is used to produce a variety of compounds, including rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate, with a high yield and in a short amount of time. The reaction is typically carried out in a solvent such as dichloromethane or toluene, and the reaction is typically complete within 1-2 hours.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate involves the following steps: protection of the amine group, formation of the bicyclic ring system, introduction of the carboxylate group, and deprotection of the amine group.", "Starting Materials": [ "tert-butyl 2-oxocyclopentanecarboxylate", "1,2-dibromoethane", "sodium hydride", "8-azabicyclo[3.2.1]octan-3-one", "acetic anhydride", "triethylamine", "methanol", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "tert-butyl 2-oxocyclopentanecarboxylate is reacted with 1,2-dibromoethane and sodium hydride to form tert-butyl 2-(bromomethyl)cyclopentanecarboxylate", "tert-butyl 2-(bromomethyl)cyclopentanecarboxylate is reacted with 8-azabicyclo[3.2.1]octan-3-one in the presence of sodium hydride to form rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate", "rac-tert-butyl (1R,2S,5R,6S)-8-azatricyclo[4.3.0.0,2,5]nonane-8-carboxylate is treated with acetic anhydride and triethylamine to introduce the carboxylate group", "the product is then deprotected by treatment with methanol and hydrochloric acid, followed by neutralization with sodium hydroxide to obtain the final product" ] }

CAS RN

2742623-90-9

Molecular Formula

C13H21NO2

Molecular Weight

223.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.